N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-4-20-16-7-5-14(10-13(16)11-18(20)21)19-25(22,23)17-8-6-15(24-3)9-12(17)2/h5-10,19H,4,11H2,1-3H3
• InChI Key: OWJHANWJMDRZSU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxy-2-methylbenzenesulfonamide, also known as EOMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of sulfonamide compounds and has shown promising results in several scientific studies.

Scientific Research Applications

Chemical Structure and Derivative Synthesis

The compound N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxy-2-methylbenzenesulfonamide is related to a class of compounds that have been synthesized and studied for their unique chemical properties and potential biological activities. For instance, studies on oxoindole-linked α-alkoxy-β-amino acid derivatives reveal the diastereoselectivity of chemical reactions involving α-diazoesters and isatin imines, highlighting the compound's relevance in stereochemical studies and synthesis of biologically active molecules (Ravikumar et al., 2015).

Molecular Docking and Anticancer Properties

Research on related sulfonamide compounds indicates their potential in docking studies against specific enzymes or molecular targets. For example, the evaluation of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides demonstrated significant acetylcholinesterase inhibitory activity, suggesting potential therapeutic applications for Alzheimer’s disease (Abbasi et al., 2018). Similarly, N-(2-(1H-Indol-3-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethyl)-4-methylbenzenesulfonamide showed potential as an antitubercular agent, highlighting the compound's utility in designing inhibitors against infectious diseases (Purushotham & Poojary, 2018).

Antimicrobial and Enzyme Inhibition Studies

The sulfonamide derivatives have also been investigated for their antimicrobial properties and enzyme inhibition capabilities. Synthesis, antibacterial, and lipoxygenase inhibition studies of N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides revealed that some derivatives showed good inhibitory activity against bacterial strains and decent inhibition against the lipoxygenase enzyme, suggesting their use as therapeutic agents for inflammatory ailments (Abbasi et al., 2017).

Spectroscopic Study and Fluorophore Development

Compounds related to N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxy-2-methylbenzenesulfonamide have been synthesized and evaluated for their spectroscopic properties, including their ability to form fluorescent complexes with Zn(II), demonstrating applications in the development of specific fluorophores for biological imaging (Kimber et al., 2003).